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Introduction

Technetium-97 (°’Tc) is a long-lived, synthetic radioisotope of the element technetium. As the
lightest element with no stable isotopes, technetium and its various isotopes are of significant
interest in nuclear medicine, radiopharmaceutical development, and fundamental chemical
research.[1][2] This in-depth technical guide provides a comprehensive overview of the core
physical and chemical properties of Technetium-97, intended to serve as a vital resource for
researchers, scientists, and professionals in drug development.

Physical Properties of Technetium-97

Technetium-97 is a silvery-gray, radioactive metal, typically obtained as a gray powder.[1][3] It
possesses a hexagonal close-packed crystal structure and exhibits superconductivity at
temperatures below 7.46 K.[1] The metal form is slightly paramagnetic.[1]

The key physical and nuclear properties of Technetium-97 are summarized in the table below
for easy reference and comparison.
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Property Value
Atomic Number 43
Mass Number 97

Atomic Mass 96.90636 g/mol [2][4]
Half-life 4.21 x 10°© years[1][2][5][6]
Decay Mode Electron Capture (EC)[2][5][6]

Decay Product

Molybdenum-97 (°”Mo) (Stable)[2][6]

Decay Energy

0.320 MeV[6][7]

Nuclear Spin

9/2+[2][6]

Metastable Isomer

7 Te[2][5]

97mTc Half-life

91.1 days[5]

97mTc Decay Mode

Isomeric Transition (IT), Electron Capture (EC)

[2][5]

Chemical Properties of Technetium-97

Technetium is located in Group 7 of the periodic table, between manganese and rhenium.[1] Its

chemical properties are intermediate between these two elements, with a closer resemblance

to rhenium, particularly in its tendency to form covalent bonds and its chemical inertness.[1]

Technetium exhibits a wide range of oxidation states, from -1 to +7, with +4, +5, and +7 being

the most common.[1]

A summary of the key chemical properties of technetium is presented in the table below.
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Property Description

Electron Configuration [Kr] 4d> 5s2

Oxidation States -1, 0, +1, +2, +3, +4, +5, +6, +7[1][2]
Electronegativity (Pauling Scale) 1.9

lonization Energy (1st) 702 kJ/mol

Dissolves in nitric acid, aqua regia, and
Reactivity with Acids concentrated sulfuric acid; insoluble in
hydrochloric acid.[4]

o o Slowly tarnishes in moist air; burns in oxygen
Reactivity with Air _
when in powder form.[1][8]

Coordination Chemist Forms a wide variety of coordination complexes
oordination Chemistr
Y with organic and inorganic ligands.[1][9]

Experimental Protocols
Production of Technetium-97

Technetium-97 is artificially produced, most commonly through the irradiation of a
molybdenum target in a cyclotron.[10] The primary nuclear reaction for its production is:

199Mo(p, 4n)°’Tc

A detailed methodology for the production of technetium isotopes via proton bombardment of a
molybdenum target is outlined below.

1. Target Preparation:
» High-purity, enriched 1°°Mo metal powder is pressed into a target disc.

o The molybdenum target is then typically coated onto a copper backing plate to enhance
cooling during irradiation.

2. Cyclotron Irradiation:
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e The molybdenum target is irradiated with a high-energy proton beam (e.g., 25 MeV) in a
cyclotron.

e The beam current and irradiation time are optimized to maximize the production of °’Tc while
minimizing the formation of other technetium isotopes.

Separation and Purification of Technetium-97

Following irradiation, Technetium-97 must be chemically separated from the bulk molybdenum
target material and other potential radionuclidic impurities. A common and effective method
involves a combination of solvent extraction and anion-exchange chromatography.

1. Target Dissolution:

e The irradiated molybdenum target is dissolved in a solution of 30% hydrogen peroxide.
e The resulting solution is then made alkaline by the addition of sodium hydroxide.

2. Solvent Extraction:

o The alkaline solution containing molybdate and pertechnetate ions is transferred to a
separation funnel.

o Methyl ethyl ketone (MEK) is added as the organic solvent.

e The pertechnetate (containing °’Tc) is selectively extracted into the organic MEK phase,
leaving the molybdate in the aqueous phase.

e The extraction process may be repeated to improve the separation efficiency.

3. Anion-Exchange Chromatography:

e The MEK phase containing the pertechnetate is evaporated to dryness.

e The residue is redissolved in a suitable aqueous solution (e.g., dilute nitric acid).
e The solution is loaded onto an anion-exchange column (e.g., Dowex-1).

e The column is washed with appropriate eluents to remove any remaining impurities.
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 Finally, the purified Technetium-97 is eluted from the column using a strong eluent, such as
a higher concentration of nitric acid.

Quality Control of Technetium-97

To ensure the suitability of Technetium-97 for research and drug development applications,
rigorous quality control measures are essential.

1. Radionuclidic Purity:

o Gamma-ray spectroscopy is used to identify and quantify the presence of any other
radioactive isotopes. The energy spectrum should show the characteristic gamma emissions
of °7Tc and its daughter products.

2. Radiochemical Purity:

e Thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) is
employed to separate and quantify different chemical forms of technetium. This ensures that
the technetium is in the desired chemical state (e.g., pertechnetate).

3. Chemical Purity:

« Inductively coupled plasma mass spectrometry (ICP-MS) can be used to determine the
concentration of any non-radioactive elemental impurities, particularly residual molybdenum
from the target.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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